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Ametoctradin is a systemic fungicide belonging to the triazolopyrimidine chemical class,

specifically functioning as a Quinone outside Inhibitor (QoSI).[1] It is widely utilized in

agriculture to manage diseases caused by oomycete fungi, such as downy mildew and late

blight, in a variety of crops.[1][2] This guide provides an objective comparison of

ametoctradin's performance with alternative fungicides, supported by experimental data, to

inform researchers, scientists, and drug development professionals.

Mechanism of Action
Ametoctradin's fungicidal activity stems from its ability to inhibit mitochondrial respiration in

fungal cells.[1] It specifically targets Complex III (cytochrome bc1 complex) of the mitochondrial

electron transport chain.[3][4][5] This inhibition disrupts the production of adenosine

triphosphate (ATP), the primary energy currency of the cell, leading to the cessation of fungal

growth and eventual cell death.[3][6] This mode of action is particularly effective against the

motile zoospore stage of oomycetes, preventing their differentiation, release, and germination.

[6][7] Its novel binding site within Complex III means it can be effective against fungal strains

that have developed resistance to other fungicide classes like phenylamides, QoIs, and

carboxylic acid amides.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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